4-(methoxycarbonyl)phenyl 3-methoxybenzoate

• IUPAC Name: (4-methoxycarbonylphenyl) 3-methoxybenzoate
• InChI: InChI=1S/C16H14O5/c1-19-14-5-3-4-12(10-14)16(18)21-13-8-6-11(7-9-13)15(17)20-2/h3-10H,1-2H3
• InChI Key: ZSUQERXKZLHGHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID10352704
• Molecular Weight: 286.28 g/mol
• CAS RN: 68595-44-8

Description

Synthesis Analysis

The synthesis of compounds related to 4-(methoxycarbonyl)phenyl 3-methoxybenzoate involves several chemical strategies. For instance, Moser et al. (2005) synthesized a derivative by reacting a mixture of formaldehyde and 2,2-dimethyl-1,3-propanediamine with p-methoxycarbonylbenzenediazonium chloride, showcasing a method for introducing the methoxycarbonyl and methoxy groups into the phenyl ring (Moser, Bertolasi, & Vaughan, 2005).

Molecular Structure Analysis

The molecular structure of compounds closely related to 4-(methoxycarbonyl)phenyl 3-methoxybenzoate has been elucidated through various analytical techniques. The study by Ngah et al. (2005) on a structurally similar compound reveals the orientation of methoxy and methoxycarbonyl groups in relation to the phenyl ring, providing insights into the molecular conformation and stabilization by hydrogen bonds (Ngah, Fauzi, & Yamin, 2005).

Chemical Reactions and Properties

Chemical reactions involving 4-(methoxycarbonyl)phenyl 3-methoxybenzoate derivatives are critical for understanding their reactivity and potential applications. The work by Clarke et al. (1973) on the substitution reactions of benzo[b]thiophen derivatives, including methoxy and methoxycarbonyl substituents, provides valuable information on the chemical behavior and reactivity patterns of such compounds (Clarke, Scrowston, & Sutton, 1973).

Physical Properties Analysis

The physical properties of 4-(methoxycarbonyl)phenyl 3-methoxybenzoate and its derivatives, including melting points, boiling points, and solubility, are essential for their application in various domains. Altowyan et al. (2021) conducted thermal investigations on new Schiff base/ester systems, highlighting the effect of molecular structure on mesomorphic properties, which is crucial for understanding the material properties of such compounds (Altowyan, Ahmed, Gomha, & Mostafa, 2021).

Chemical Properties Analysis

Understanding the chemical properties, including acidity, basicity, reactivity towards other chemical species, and stability under various conditions, is vital for the application of 4-(methoxycarbonyl)phenyl 3-methoxybenzoate derivatives in synthetic chemistry and materials science. Studies like those conducted by Hoshino et al. (1991) on the mesomorphic properties of orthopalladated complexes provide insight into the stability and reactivity of compounds with similar structural motifs (Hoshino, Hasegawa, & Matsunaga, 1991).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system. Unfortunately, the mechanism of action for “4-(methoxycarbonyl)phenyl 3-methoxybenzoate” is not specified in the sources I found.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. Unfortunately, the safety and hazards for “4-(methoxycarbonyl)phenyl 3-methoxybenzoate” are not specified in the sources I found.

Future Directions

The future directions of a compound refer to potential applications or research areas. Unfortunately, the future directions for “4-(methoxycarbonyl)phenyl 3-methoxybenzoate” are not specified in the sources I found.